2-Amino-6-fluoro-3-nitrobenzamide

• IUPAC Name: 2-amino-6-fluoro-3-nitrobenzamide
• InChI: InChI=1S/C7H6FN3O3/c8-3-1-2-4(11(13)14)6(9)5(3)7(10)12/h1-2H,9H2,(H2,10,12)
• InChI Key: DAJJMZZTNABYOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])N)C(=O)N)F
• Molecular Formula: C7H6FN3O3
• Molecular Weight: 199.14 g/mol
• CAS RN: 1379319-95-5

Description

2-Amino-6-fluoro-3-nitrobenzamide is an organic compound with the molecular formula C7H6FN3O3. It is a derivative of benzamide, which is the simplest amide derivative of benzoic acid.

Molecular Structure Analysis

The molecular weight of 2-Amino-6-fluoro-3-nitrobenzamide is 199.14. The InChI code for this compound is 1S/C7H6FN3O3/c8-3-1-2-4 (11 (13)14)6 (9)5 (3)7 (10)12/h1-2H,9H2, (H2,10,12).

Scientific Research Applications

Chemical Synthesis and Modification:

• Synthesis of Novel Compounds: A study outlined a convenient synthesis method for 4-amino-2-fluoro-N-methyl-benzamide, demonstrating the potential of 2-fluoro-4-nitrobenzoic acid derivatives in chemical synthesis. The process involved oxidation, chlorination, amination, and hydrogenation steps, suggesting the versatility of such compounds in synthetic chemistry (Xu, Xu, & Zhu, 2013).
• Solid-Phase Synthesis: A study described the solid-phase synthesis of substituted 2-aminomethylbenzimidazoles from resin-bound 4-fluoro-3-nitrobenzoic acid, indicating the use of fluoro-nitrobenzoic acid derivatives in solid-phase chemical synthesis methodologies (Kilburn, Lau, & Jones, 2000).

Antitumor and Anticancer Properties:

• Antitumor Evaluation of Derivatives: Research on novel derivatives of 6-amino-2-phenylbenzothiazole, incorporating fluoro substituents on the phenyl ring, revealed significant antitumor activity against various human cell lines, highlighting the potential of fluoro-substituted benzamide derivatives in antitumor applications (Racané et al., 2006). Another study confirmed the antitumor efficiency of novel fluoro-substituted 6-amino-2-phenylbenzothiazole hydrochloride salts in both in vitro and in vivo settings, further supporting the potential of such compounds in cancer therapy (Stojković et al., 2006).

Functionalization and Material Chemistry:

• Silica Particle Functionalization: A study explored nucleophilic aromatic substitution reactions of fluoronitro-substituted aromatic compounds, including 2-fluoronitrobenzene, to equip silica particles with primary amino and chromophoric groups, demonstrating the use of such compounds in material functionalization and possibly in creating advanced materials for various applications (Roth et al., 2006).